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Compound of Interest

Compound Name: Disperse Red 13

Cat. No.: B1198903 Get Quote

This technical guide provides a detailed overview of the molecular formula and molecular

weight of the chemical compound C.I. 11115, also known as Disperse Red 13. The information

is intended for researchers, scientists, and professionals in drug development who require

precise data for experimental design and analysis.

Quantitative Data Summary
The fundamental physicochemical properties of C.I. 11115 are summarized in the table below

for easy reference and comparison.

Parameter Value

Molecular Formula C₁₆H₁₇ClN₄O₃[1][2][3]

Molecular Weight 348.78 g/mol [1][2]

Synonyms
Disperse Red 13, SETACYL RED 2B,

CELLITON RUBINE B, ACETAMINE RUBINE B

CAS Number 3180-81-2

Experimental Protocols
The determination of the molecular formula and weight of a compound like C.I. 11115 typically

involves a combination of analytical techniques. High-resolution mass spectrometry (HRMS) is
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a primary method for determining the elemental composition and exact mass of a molecule,

from which the molecular formula can be deduced. Techniques such as electrospray ionization

(ESI) or atmospheric pressure chemical ionization (APCI) are commonly used to generate ions

for mass analysis.

The molecular weight is then calculated based on the confirmed molecular formula using the

standard atomic weights of the constituent elements.

Logical Relationship Diagram
The following diagram illustrates the logical workflow from compound identification to the

determination of its molecular properties.

Workflow for Determining Molecular Properties of C.I. 11115

C.I. 11115
(Disperse Red 13)

Analytical Techniques
(e.g., Mass Spectrometry)

Elemental Composition
C, H, Cl, N, O

Molecular Formula
C16H17ClN4O3

Calculated Molecular Weight
348.78 g/mol

Standard Atomic Weights
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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